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Compound of Interest

Compound Name: Sodium iodide

Cat. No.: B044934 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the hygroscopic nature of sodium
iodide (NaI), a crucial consideration for its handling, storage, and application in research,

scientific, and pharmaceutical contexts. The guide details the physicochemical principles

underlying its moisture-absorbing properties, presents quantitative data, outlines experimental

protocols for characterization, and discusses the practical implications for drug development.

Core Concepts: Hygroscopicity and Deliquescence
Hygroscopicity is the ability of a substance to attract and hold water molecules from the

surrounding environment.[1] Materials exhibiting this property are termed hygroscopic. A

related but more extreme phenomenon is deliquescence, where a hygroscopic substance

absorbs enough moisture from the atmosphere to dissolve and form a liquid solution.[1][2]

Sodium iodide is classified as a deliquescent solid, meaning it will become a liquid solution

when exposed to sufficiently humid air.[3][4][5]

The critical relative humidity (CRH) is a key parameter that defines the threshold for

deliquescence. It is the relative humidity of the atmosphere at a specific temperature above

which a salt will begin to absorb moisture and dissolve.[6] Below the CRH, the salt will remain

in its solid form.
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Quantitative Data on the Hygroscopicity of Sodium
Iodide
The hygroscopic behavior of sodium iodide can be quantified by its critical relative humidity

(CRH) at various temperatures. This data is essential for establishing appropriate storage and

handling conditions.

Temperature (°C)
Critical Relative Humidity (CRH) of NaI
(%)

25 38.17 ± 0.50[7]

Note: The CRH of most salts tends to decrease with increasing temperature.[6]

Comparative Data with Other Alkali Halides
To provide context, the hygroscopicity of sodium iodide is compared with that of other

common alkali halides at 25°C.

Salt Chemical Formula
Critical Relative Humidity
(CRH) at 25°C (%)

Lithium Iodide LiI 17.56 ± 0.13[7]

Sodium Iodide NaI 38.17 ± 0.50[7]

Potassium Iodide KI 68.86 ± 0.24[7]

Sodium Chloride NaCl 75.29 ± 0.12[7]

As the data indicates, sodium iodide is significantly more hygroscopic than sodium chloride

and potassium iodide, but less so than lithium iodide.

Mechanism of Water Absorption
The interaction of water molecules with the sodium iodide crystal lattice is the fundamental

basis of its hygroscopic nature. This process can be understood through the following stages:
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Adsorption: Water molecules from the atmosphere initially adsorb onto the surface of the NaI

crystal.

Hydrate Formation: Sodium iodide can form hydrates, with sodium iodide dihydrate

(NaI·2H₂O) being a common form.[8] This involves the incorporation of water molecules into

the crystal structure.

Deliquescence: As the relative humidity surpasses the CRH, the rate of water absorption

exceeds the rate of evaporation. This leads to the formation of a saturated aqueous solution

on the crystal's surface, which then dissolves the remaining solid.[2]

The following diagram illustrates the logical progression of moisture interaction with sodium
iodide.
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Solid NaI Adsorbed Water LayerAdsorption (RH < CRH) NaI Hydrate (NaI·2H₂O)Hydration Saturated NaI SolutionDeliquescence (RH ≥ CRH)

Start DVS Experiment

Sample Preparation
(Weigh NaI sample)

Drying Stage
(0% RH, 25°C)

Sorption Cycle
(Stepwise RH increase 0% -> 90%)

Desorption Cycle
(Stepwise RH decrease 90% -> 0%)

Data Analysis
(Generate Sorption Isotherm)

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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